Cas no 24269-47-4 (1-Piperazinecarboxylicacid, 4-[2-(diethylamino)ethyl]-, 1-methylethyl ester, hydrochloride (1:1))

1-Piperazinecarboxylicacid, 4-[2-(diethylamino)ethyl]-, 1-methylethyl ester, hydrochloride (1:1) structure
24269-47-4 structure
Product Name:1-Piperazinecarboxylicacid, 4-[2-(diethylamino)ethyl]-, 1-methylethyl ester, hydrochloride (1:1)
CAS No:24269-47-4
MF:C14H30ClN3O2
MW:307.859902858734
CID:256840
PubChem ID:212386
Update Time:2025-04-19

1-Piperazinecarboxylicacid, 4-[2-(diethylamino)ethyl]-, 1-methylethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid, 4-[2-(diethylamino)ethyl]-, 1-methylethyl ester, hydrochloride (1:1)
    • propan-2-yl 4-[2-(diethylamino)ethyl]piperazine-1-carboxylate,hydrochloride
    • DTXSID60178971
    • 1-Piperazinecarboxylic acid, 4-(2-(diethylamino)ethyl)-, isopropyl ester, hydrochloride
    • 4-(2-(Diethylamino)ethyl)-1-piperazinecarboxylic acid isopropyl ester hydrochloride
    • 24269-47-4
    • Inchi: 1S/C14H29N3O2.ClH/c1-5-15(6-2)7-8-16-9-11-17(12-10-16)14(18)19-13(3)4;/h13H,5-12H2,1-4H3;1H
    • InChI Key: FTZYPLNCGRNDPW-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C)C)C(N1CCN(CCN(CC)CC)CC1)=O

Computed Properties

  • Exact Mass: 307.2029
  • Monoisotopic Mass: 307.203
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 259
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36Ų

Experimental Properties

  • Boiling Point: 350.2°C at 760 mmHg
  • Flash Point: 165.6°C
  • PSA: 36.02

1-Piperazinecarboxylicacid, 4-[2-(diethylamino)ethyl]-, 1-methylethyl ester, hydrochloride (1:1) Related Literature

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